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Compound of Interest

Compound Name: CLR1501

Cat. No.: B10752240

For immediate reference, CLR1501 is a fluorescent compound and is not radioactive. Disposal
procedures should align with standard protocols for non-hazardous chemical waste, unless
otherwise specified by local regulations. Always consult the Safety Data Sheet (SDS) and

institutional guidelines before proceeding.

This document provides essential safety and logistical information for the proper disposal of
CLR1501, a fluorescent, cancer-selective alkylphosphocholine analog. Adherence to these
procedures is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance.

Summary of Key Information

The following table summarizes critical data for the safe handling and disposal of CLR1501.
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Parameter Value Source
Chemical Name CLR1501 MedchemExpress
Appearance Solid [1]
Radioactivity Not Radioactive [2]
] Potential for skin and eye )
Primary Hazard L General SDS Guidance
irritation.

Personal Protective Equipment  Safety glasses, gloves, lab
(PPE) coat.

General SDS Guidance

) Absorb with inert material and )
Spill Cleanup ) . General SDS Guidance
dispose of as chemical waste.

Dispose of as chemical waste
Disposal Method in accordance with local, state,  General SDS Guidance

and federal regulations.

Disposal Protocol

This step-by-step protocol outlines the recommended procedure for the disposal of CLR1501.
1. Personal Protective Equipment (PPE) and Safety Precautions:

o Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and
chemical-resistant gloves.

e Conduct all disposal procedures within a well-ventilated area or a chemical fume hood to
minimize inhalation exposure.

e Avoid generating dust or aerosols.

2. Waste Segregation:

» Do not mix CLR1501 waste with other waste streams, such as radioactive or biohazardous
waste.

o Collect all solid waste, including contaminated consumables (e.g., pipette tips, microfuge
tubes), in a dedicated, clearly labeled hazardous waste container.
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» For solutions containing CLR1501, collect in a sealed, properly labeled hazardous liquid
waste container.

3. Decontamination of Working Surfaces:

» Following the completion of work and disposal procedures, decontaminate all work surfaces
with a suitable laboratory disinfectant or cleaning agent.
o Dispose of all cleaning materials (e.g., wipes, absorbent pads) as solid chemical waste.

4. Waste Container Labeling and Storage:

o Ensure all waste containers are clearly and accurately labeled with "Hazardous Waste" and
the full chemical name "CLR1501".
o Store waste containers in a designated, secure area away from incompatible materials.

5. Final Disposal:

¢ Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

¢ Do not dispose of CLR1501 down the drain or in the regular trash.

CLR1501 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of CLR1501.
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CLR1501 Disposal Workflow

Preparation

Start: CLR1501 Waste Generated

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Procedure

Segregate Waste
(Solid vs. Liquid)

:

Label Waste Containers
('Hazardous Waste', 'CLR1501")

:

Decontaminate Work Area

Final Steps

Store Waste in Designated Area

;

Contact EHS for Pickup

End: Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

e 2. Fluorescent Cancer-Selective Alkylphosphocholine Analogs For Intraoperative Glioma
Detection - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Proper Disposal of CLR1501: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752240#clr1501-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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